There has been some research on jet electrolytic processing at home and abroad, and the phenomenon of discharge during the process has been reported, but there has been little research on the mode of jet electrolysis with the aid of discharge. A jet mask electrolytic processing experiment was set up to prepare a blue oil mask on the surface of the workpiece using photolithography; two processing modes were achieved using different tool electrodes, the workpiece was processed by two types of motion, the processing micro-pits were observed morphologically using an optical microscope, and the test data were analyzed by plotting graphs. Experiments show that a blue oil mask with a thickness of 50 μm covers the workpiece to strengthen the fixity, and that jet electrolytic discharge machining can effectively improve the depth-to-width ratio by increasing the contribution to depth by 30%–38% and the contribution to width by 2%–18%, compared to jet electrolytic machining. The former has less island effect than the latter, with a flatter bottom and better-machined shape.

Al2O3 coatings are the most promising candidate material for mitigating (lead-bismuth eutectic) LBE corrosion at elevated temperatures, but preventing inward diffusion of Pb, Bi, and O for the ceramic coating remains a critical challenge. Here, we have fabricated an amorphous Al2O3 coating with an ultra-dense structure by continuous high-power magnetron sputtering (C-HPMS). After LBE corrosion at 550 °C for 2000 h, nanocavities induced by the phase transformation from amorphous to γ-Al2O3 provide the diffusion path for Fe, O, Pb, and Bi in which the corrosion products, such as Fe3O4, PbO2, or their mixed oxides, form. Furthermore, the diffusion of Pb to the substrate and Cr segregation at the interface between the coating and substrate are observed for the sample exposed to LBE at 550 °C for 4000 h. Additionally, the hardness and interface bonding strength are enhanced after LBE corrosion. Moreover, pit corrosion was found to be the main failure mode of coating, and pits that merged with each other induced large area failure at a temperature of 650 °C. The corrosion mechanism of Al2O3 includes element diffusion, phase transformation, and chemical reaction. This work not only provides a deep understanding of the corrosion mechanism of amorphous Al2O3 coatings, but also shows the optimization method on the corrosion resistance of Al2O3 coating.

The disintegration of a continuous metallic thin film leads to the formation of isolated islands, which can be used for the preparation of plasmonic structures. The transformation mechanism is driven by a thermally accelerated diffusion that leads to the minimalization of surface free energy in the system. In this paper, we report the results of our study on the disintegration of gold thin film and the formation of nanoislands on silicon substrates, both pure and with native silicon dioxide film. To study the processes leading to the formation of gold nanostructures and to investigate the effect of the oxide layer on silicon diffusion, metallic film with a thickness of 3 nm was deposited by molecular beam epitaxy (MBE) technique on both pure and oxidized silicon substrates. Transformation of the thin film was observed by low-energy electron microscopy (LEEM) and a scanning electron microscope (SEM), while the nanostructures formed were observed by atomic force microscope (AFM) method. Structural investigations were performed by low-energy electron diffraction (LEED) and X-ray photoelectron spectroscopy (XPS) methods. Our experiments confirmed a strong correlation between the formation of nanoislands and the presence of native oxide on silicon substrates.

We report on the photo-mobility properties of a free standing large area graphene oxide (GO) paper (GOP). The thickness of the film is ≈20 μm. GOP is made by drop casting an aqueous suspension of GO on a microscope glass slide placed on a hot plate kept at the temperature of 70 °C. The film is peeled-off from the glass substrate and irradiated under different coherent and incoherent light sources. The film bends up to ≈55° when the irradiation is made using a near infra-red (NIR) incoherent incandescent lamp and returns back to the initial position when the NIR lamp is switched-off. The bending mechanism is attributed to the asymmetry of the GOP film obtained during the film formation process. We characterize the film morphology and structure using a Scanning Electron Microscopy (SEM) imaging and X-ray Diffraction (XRD) measurements, respectively. Remarkable differences between the two surfaces of the GOP are evidenced, both on a macroscopic length scale (surface roughness) and on a microscopic one (GO interlayer distance). This asymmetry results in different (negative) thermal expansion coefficients for the two film surfaces and hence in the bending of the film when the film temperature is increased by light absorption.

The effect of cathodic polarization on the corrosion behavior of alkyd-resin-coated carbon steel with an artificial coating defect was researched using a wire beam electrode (WBE) and electrochemical impedance spectroscopy (EIS) in both static and flowing simulated solutions. The microscopic morphology and chemical structure of the organic coating were characterized by scanning electron microscopy (SEM) and infrared spectroscopy (FT-IR) to reveal the degradation mechanisms of organic coatings under different polarization potentials. The study found that the failure process of the alkyd coating could be accelerated by cathodic polarization. After 312 h of immersion, the impedance under −1100 mV was one order of magnitude lower than that under the open-circuit potential (OCP). The coating delamination became serious with the negative shifting of polarization potential, and the delamination area ratio under −1100 mV in both static and flowing seawater rose to 23% and 14%, respectively. Interestingly, the flowing condition of the immersion solution that combined with cathodic polarization exhibited a synergistic effect, which could accelerate (in the earlier stage) and then alleviate the delamination of the coating. Furthermore, the results showed that both the diffusion of the corrosion particles and the anodic dissolution reaction of the metal could be significantly affected by cathodic polarization and the flowing condition of the solution, which provides a possible approach to gain insight into the delamination of organic coating.

In this paper, the authors present the results obtained within a complex experimental program that focuses on determining the tribological characteristics of the active part (tungsten carbide tooth tip) of the cutter teeth of asphalt milling equipment. The experiments are performedunderdifferent testing conditions (in a dry environment and in water) to highlight the need to use water, when milling the asphalt coating, with the purpose to reduce the wear of milling teeth. The experimental results show that water contributes to the substantial reduction of wear rate (more than eight times) on the active area of the tooth. The proposed test method—testing with the Baroid tribometer—is intended to evaluate the tribological characteristics of the materials using parallelepiped-shaped samples. The authors of the work performed the tests on samples that represent the teeth of the milling cutter having the real shape (so not on samples). The obtained results demonstrate that the test method can be used with good results on real parts.

This study utilized the exceptional optical and electrical properties of polypyrrole (Ppy) to fabricate high-performance optoelectronic devices. The synthesis of the porous-spherical Cr2O3-Cr(OH)3-Ppy/Ppy nanocomposite thin film was achieved by preparing a second thin film of Cr2O3-Cr(OH)3-Ppy on the initial Ppy film using K2Cr2O7 as an oxidant. The nanocomposite’s properties were thoroughly characterized, including XRD and optical absorbance analyses. The XRD analysis showed that the crystalline size of the nanocomposite was 20 nm, while optical absorbance analysis demonstrated that the nanocomposite had a higher absorbance in a wide optical range compared to Ppy nanomaterials, as evidenced by the enhancement in bandgap (Eg) value from 3.33 eV for Ppy to 1.89 eV for Cr2O3-Cr(OH)3-Ppy. The fabricated nanocomposite thin film exhibited excellent light-sensing behavior, as evidenced by the evaluation of Jph values under different light conditions and various monochromatic lights with a detectivity (D) of 3.6 × 106 Jones (at 340 nm). The device demonstrated its potential as a solar cell, with a short circuit current (JSC) of 13 µA and an open circuit voltage (VOC) of 1.91 V. Given the nanocomposite’s low cost, high technical production, and superior optoelectronic properties, it has significant potential for use in commercially available high-tech devices.

Fiber sensors possess characteristics such as compact structure, simplicity, electromagnetic interference resistance, and reusability, making them widely applicable in various practical engineering applications. Traditional fiber sensors based on different microstructures solely rely on the thermal expansion effect of silica material itself, limiting their usage primarily to temperature or pressure sensing. By employing thin film technology to form Fabry–Perot (FP) cavities on the end-face or inside the fiber, sensitivity to different physical quantities can be achieved using different materials, and this greatly expands the application range of fiber sensing. This paper provides a systematic introduction to the principle of FP cavity fiber optic sensors based on thin film technology and reviews the applications and development trends of this sensor in various measurement fields. Currently, there is a growing need for precise measurements in both scientific research and industrial production. This has led to an increase in the variety of structures and sensing materials used in fiber sensors. The thin film discussed in this paper, suitable for various types of sensing, not only applies to fiber optic FP cavity sensors but also contributes to the research and advancement of other types of fiber sensors.

The analysis of historical materials is an essential component of cultural heritage conservation. Protein was one of the most important and pervasive organic substances in ancient human societies. Through the qualitative and quantitative examination of protein-based materials, it is possible to clarify their source and functions of substances in cultural heritages, investigate the manufacturing technology of cultural heritage, and identify their deterioration mechanism. On the basis of these analyses, corresponding measurements are therefore feasible. Currently, mass spectrometry, chromatography, spectroscopy, nuclear magnetic, proteomics, and immunoassay are used to analyse protein materials. Proteomics techniques and enzyme-linked immunosorbent assay (ELISA) technology are two of the most common methods for detecting ancient proteins. This article discusses the evolution of protein component detection in ancient materials, as well as the implementation of proteomics and ELISA techniques for the analysis of proteins. In addition, the characteristics of these two techniques were contrasted in order to propose the most recent analytical techniques and the direction of future research.

The wear of artificial joints can lead to joint noise and tissue pathology within the human body, which is a primary factor affecting their service life. In response to the issue of wear in ceramic–titanium alloy artificial hip joints, this study employed hip joint wear simulations and experimental wear testing on hip joint specimens to investigate the impact of different contact surface parameters on the wear of ceramic–titanium alloy articulating surfaces. The objective was to provide guidance for joint surface treatment to minimize wear. The simulation results demonstrated that the contacting surfaces of the articulating components exhibited a crescent-shaped surface composition before and after wear. The initial variation in the surface friction coefficient had minimal influence on the wear rate after stabilization, whereas excessively high friction coefficients led to erratic changes in wear depth. Based on the simulation results, experimental research was conducted to compare the wear results of different surface roughness values ranging from 60 to 550 nm. The findings revealed that a surface roughness of 150 nm exhibited the least amount of wear and the best anti-wear performance. Furthermore, an exploration of the mechanism behind the influence of different surface friction coefficients on the wear of the articulating surfaces provided valuable insights for surface processing and wear analysis of artificial joints.